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Compound of Interest

Compound Name: Pyrimethanil-d5

CAS No.: 2118244-83-8

Cat. No.: B15558325

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Pyrimethanil-d5
(CAS No. 2118244-83-8). Given that specific toxicological and environmental data for the

deuterated analog are limited, this document incorporates data from its non-labeled

counterpart, Pyrimethanil (CAS No. 53112-28-0), with the understanding that the isotopic

labeling is not expected to significantly alter its chemical hazards. This information is intended

to support risk assessment and ensure safe handling in a laboratory and research

environment.

Chemical and Physical Properties
Pyrimethanil-d5 is the deuterium-labeled form of Pyrimethanil, an anilinopyrimidine fungicide.

[1] It is primarily used as an internal standard or tracer in analytical studies, such as mass

spectrometry, for the quantification of its non-labeled analog.[2][3] The substitution of five

hydrogen atoms with deuterium on the phenyl ring increases the molecular weight, allowing for

its differentiation in analytical assays.
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Table 1: Physical and Chemical Properties of Pyrimethanil-d5 and Pyrimethanil

Property Pyrimethanil-d5 Pyrimethanil

Synonyms
2-Anilino-4,6-

dimethylpyrimidine (phenyl-d5)

N-(4,6-dimethylpyrimidin-2-

yl)aniline

CAS Number 2118244-83-8[4] 53112-28-0[4]

Molecular Formula C₁₂H₈D₅N₃[4] C₁₂H₁₃N₃[5]

Molecular Weight 204.28 g/mol [6] 199.25 g/mol [5]

Appearance Yellow Solid Light yellow solid powder[7]

Melting Point Not available 96.3 °C[8]

Density Not available 1.15 g/cm³ at 20 °C[7]

Water Solubility Not available 0.121 g/L at 25 °C[5]

log Kow (Partition Coefficient) Not available 2.84 (pH 6.1, 25 °C)[8]

Stability
Stable under recommended

storage conditions.[8]

Stable in water within the

relevant pH range. Stable for

14 days at 54 °C.[5]

Hazard Identification and GHS Classification
While the Safety Data Sheet for Pyrimethanil-d5 from some suppliers states it is not a

hazardous substance by GHS, the data for the parent compound, Pyrimethanil, indicates

specific environmental hazards.[4] For a comprehensive safety assessment, it is prudent to

consider the GHS classification of Pyrimethanil.

Table 2: GHS Classification for Pyrimethanil
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Hazard Class Hazard Category Hazard Statement

Hazardous to the aquatic

environment, acute hazard
Category 2 H401: Toxic to aquatic life[7]

Hazardous to the aquatic

environment, long-term hazard
Category 2

H411: Toxic to aquatic life with

long lasting effects[7]

Pictogram:

alt text

Signal Word: Warning[7]

Precautionary Statements:

P273: Avoid release to the environment.[4]

P391: Collect spillage.[4]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[4]

Toxicological Profile
Comprehensive toxicological data for Pyrimethanil-d5 is not available.[4] The following data is

for the non-labeled Pyrimethanil and serves as the primary basis for risk assessment.

Pyrimethanil generally exhibits low acute toxicity via oral, dermal, and inhalation routes.[9][10]

Table 3: Summary of Acute Toxicity Data for Pyrimethanil
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Endpoint Species Route Value Reference

LD₅₀ Rat (male) Oral 4149 mg/kg bw [9]

LD₅₀ Rat (female) Oral 5971 mg/kg bw [9]

LD₅₀ Rat Dermal >5000 mg/kg bw [9]

LC₅₀ Rat Inhalation (4h)
>1.98 mg/L

(dust)
[9]

Skin Corrosion/Irritation: Not classified as a skin irritant.[7][10]

Eye Damage/Irritation: Not classified as an eye irritant.[7][10]

Sensitization: Not a skin sensitizer.[10]

Germ Cell Mutagenicity: Not considered to be mutagenic.[9]

Carcinogenicity: Classified as "not likely to be carcinogenic to humans at doses that do not

alter rat thyroid hormone homeostasis."[11] IARC and ACGIH do not list it as a carcinogen.

[4]

Reproductive Toxicity: Not classified as a reproductive toxicant.[7] Developmental effects

were observed only at maternally toxic doses.[11]

Specific Target Organ Toxicity (STOT):

Single Exposure: Not classified as a STOT-SE.[7] Transient neurotoxic effects like ataxia

and decreased motor activity were observed in rats only at a high dose (1000 mg/kg).[9]

[11]

Repeated Exposure: The primary target organs upon repeated oral exposure are the liver

and thyroid.[11]

Experimental Protocols
The toxicological data for Pyrimethanil are derived from studies conducted according to

internationally recognized guidelines, primarily those from the Organisation for Economic Co-
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operation and Development (OECD). The following are generalized methodologies for key

acute toxicity studies.

Generalized Protocol for Acute Oral Toxicity (Based on
OECD Guideline 423: Acute Toxic Class Method)

Objective: To determine the acute oral toxicity of a substance and classify it according to the

Globally Harmonised System (GHS).[7][9]

Principle: A stepwise procedure is used with a small number of animals per step. The

outcome of each step (mortality or survival) determines the next dose level.[9]

Animal Model: Typically, young adult female rats are used.[12]

Procedure: a. Animals are fasted prior to dosing.[1] b. The substance is administered orally

by gavage at one of the defined starting dose levels (e.g., 5, 50, 300, 2000 mg/kg).[9] c. A

group of 3 animals is used for each step.[9] d. Animals are observed for mortality, clinical

signs of toxicity, and body weight changes for at least 14 days.[1] e. The decision to proceed

to a higher or lower dose in the next step is based on the number of mortalities observed.[9]

Endpoint: The result allows for the classification of the substance into a GHS toxicity

category.[7]

Generalized Protocol for Acute Dermal Toxicity (Based
on OECD Guideline 402)

Objective: To assess the potential hazard from short-term dermal exposure to a substance.

[10]

Principle: A single dose of the substance is applied to the skin of experimental animals for a

24-hour period.

Animal Model: Adult rats, rabbits, or guinea pigs with healthy, intact skin are used. At least 5

animals per dose group are typically required.

Procedure: a. Approximately 24 hours before the test, fur is removed from the dorsal area of

the animals.[12] b. The test substance is applied uniformly over an area of not less than 10%
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of the body surface.[12] c. The application site is covered with a porous gauze dressing to

hold the substance in contact with the skin. d. After the 24-hour exposure period, the residual

substance is removed. e. Animals are observed for signs of toxicity and mortality for 14 days.

Endpoint: Determination of the dermal LD₅₀ value and observation of any skin reactions or

other toxic effects.

Ecological Information
Pyrimethanil is classified as toxic to aquatic life with long-lasting effects.[7] Therefore, release

into the environment should be strictly avoided.

Table 4: Ecotoxicity Data for Pyrimethanil

Organism Test Type Endpoint Value Reference

Oncorhynchus

mykiss (Rainbow

Trout)

96h Acute LC₅₀ 10.6 mg/L [8]

Oncorhynchus

mykiss (Rainbow

Trout)

89d Chronic NOEC 0.077 mg/L [5]

Daphnia magna

(Water Flea)
48h Acute EC₅₀ 0.8 mg/L

Daphnia magna

(Water Flea)
21d Chronic NOEC 0.5 - 0.9 mg/L

Algae

(Pseudokirchneri

ella subcapitata)

72h Growth

Inhibition
EbC₅₀ 1.2 mg/L [7]

Earthworm 14d Acute LC₅₀ 625 mg/kg soil [7]

Honeybee Acute
LD₅₀

(oral/contact)
>100 µ g/bee [7]
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Persistence and Degradability: The soil dissipation half-life (DT₅₀) in laboratory studies

ranges from 27 to 82 days.[7]

Bioaccumulation: The bioconcentration factor (BCF) is 31 L/kg, suggesting a low potential for

bioaccumulation.[7]

Mobility in Soil: Pyrimethanil has low potential for leaching to groundwater and moderately

adsorbs to sediment.[7]

Safety and Handling Workflow
The following diagram illustrates a logical workflow for the safe handling and risk assessment

of Pyrimethanil-d5 in a research setting.
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Start: New Project
with Pyrimethanil-d5

1. Information Gathering
- Access & Review SDS

- Consult Technical Guide

2. Risk Assessment
- Identify Hazards

- Evaluate Exposure Potential
- Determine Risk Level

3. Implement Control Measures

Personal Protective Equipment (PPE)
- Lab Coat

- Safety Glasses
- Chemical-Resistant Gloves

Engineering Controls
- Chemical Fume Hood
- Ventilated Enclosure

Administrative Controls
- Standard Operating Procedures (SOPs)

- Designated Work Area
- Training

4. Safe Handling & Experimentation
- Follow SOPs

- Avoid aerosol/dust generation

5. Waste Disposal
- Segregate as Hazardous Waste

- Follow Institutional & Local Regulations

Emergency Preparedness
- Know Spill Procedure

- Locate Safety Shower/Eyewash

End: Project Completion

Click to download full resolution via product page

Caption: Workflow for the safe handling and risk assessment of Pyrimethanil-d5.
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Toxicological Endpoint Relationship Diagram
This diagram illustrates the relationship between exposure and the various toxicological

endpoints evaluated for a chemical like Pyrimethanil.

Chemical Exposure
(Pyrimethanil)

Acute Toxicity
(Single, High Dose)

Chronic / Repeated Dose Toxicity
(Long-term, Lower Dose)

Oral (LD50)
Low Toxicity

Dermal (LD50)
Low Toxicity

Inhalation (LC50)
Low Toxicity

Skin/Eye Irritation
Not an Irritant

Sensitization
Not a Sensitizer

Target Organ Effects
(Liver, Thyroid)

Carcinogenicity
Not Likely

Mutagenicity
Not Mutagenic

Reproductive/Developmental
Toxicity

No Reproductive Toxicity

Click to download full resolution via product page

Caption: Key toxicological endpoints evaluated for Pyrimethanil.

First Aid, Fire-Fighting, and Accidental Release
First Aid Measures:[4]

Eye Contact: Flush eyes with water as a precaution.

Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation

persists.

Inhalation: Move person into fresh air. If not breathing, give artificial respiration.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Hazardous Combustion Products: Carbon oxides and nitrogen oxides.[4]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing dust. Ensure adequate ventilation.[4]

Environmental Precautions: Prevent product from entering drains. Discharge into the

environment must be avoided.[4]

Containment and Cleanup: Pick up and arrange disposal without creating dust. Keep in

suitable, closed containers for disposal.[4]

Handling, Storage, Disposal, and Transport
Handling:

Avoid contact with skin and eyes.[4]

Avoid formation of dust and aerosols.[4]

Provide appropriate exhaust ventilation at places where dust is formed.[4]

Storage:

Store at room temperature in a well-ventilated place.[4][8]

Keep container tightly closed.[7]

Incompatible with strong oxidizing agents.[4]

Disposal Considerations:
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Product and contaminated packaging should be disposed of as hazardous waste.[4]

Do not allow product to enter drains, water courses, or the soil.[7]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations. Consult a licensed professional waste disposal service.[6][7]

Transport Information:

While Pyrimethanil-d5 is often shipped as non-hazardous for transport in small quantities,

the unlabelled Pyrimethanil is regulated for transport.[8]

UN Number: 3077[4]

Proper Shipping Name: ENVIRONMENTALLY HAZARDOUS SUBSTANCE, SOLID, N.O.S.

(pyrimethanil)[4]

Transport Hazard Class: 9[4]

Packing Group: III[4]

Environmental Hazard: Yes (Marine Pollutant)[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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